Cas no 35016-37-6 (L-Valine, N-methyl-, methyl ester)

• Product Name: L-Valine, N-methyl-, methyl ester
• CAS No: 35016-37-6
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 1467465
• PubChem ID: 7020233
• Update Time: 2025-10-31

L-Valine, N-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-methyl-, methyl ester
• N-Me-Valine-OMe
• SCHEMBL7274381
• OYBIEHUKFOTBGD-LURJTMIESA-N
• methyl (2S)-3-methyl-2-(methylamino)butanoate
• 35016-37-6
• (S)-Methyl 3-methyl-2-(methylamino)butanoate
• N-methyl valine methyl ester
• Methyl methyl-L-valinate
• N-methyl-valine methyl ester
• AKOS006239090
• AM9300
• EN300-6747267
• N-methyl L-valine methyl ester

• Inchi： 1S/C7H15NO2/c1-5(2)6(8-3)7(9)10-4/h5-6,8H,1-4H3/t6-/m0/s1
• InChI Key： OYBIEHUKFOTBGD-LURJTMIESA-N
• SMILES： O(C)C([C@H](C(C)C)NC)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Additional information on L-Valine, N-methyl-, methyl ester

L-Valine, N-methyl-, methyl ester (CAS No. 35016-37-6)

L-Valine, N-methyl-, methyl ester (CAS No. 35016-37-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of L-valine, an essential amino acid, and has been extensively studied for its potential applications in drug development and therapeutic interventions.

The chemical structure of L-Valine, N-methyl-, methyl ester consists of an L-valine backbone with a methyl group attached to the nitrogen atom and a methyl ester group attached to the carboxyl group. This unique structure confers specific properties that make it valuable in various scientific and industrial applications. The compound is often used as an intermediate in the synthesis of more complex molecules, particularly those with biological activity.

Recent research has highlighted the potential of L-Valine, N-methyl-, methyl ester in the development of novel drugs. Studies have shown that this compound can serve as a prodrug or a precursor to active pharmaceutical ingredients (APIs) with improved pharmacokinetic properties. For instance, the addition of the methyl ester group can enhance the lipophilicity and permeability of the molecule, facilitating its absorption and distribution in biological systems.

In the context of medicinal chemistry, L-Valine, N-methyl-, methyl ester has been explored for its role in modulating specific biological pathways. One notable area of research is its potential as a substrate for enzymes involved in amino acid metabolism. By understanding how this compound interacts with these enzymes, scientists can design more effective drugs that target specific metabolic disorders or diseases.

Moreover, L-Valine, N-methyl-, methyl ester has shown promise in the field of peptide synthesis. The ability to introduce functional groups such as methyl esters into amino acid derivatives allows for the creation of peptides with enhanced stability and bioactivity. This is particularly important in the development of therapeutic peptides, which are increasingly being used to treat a wide range of conditions, from cancer to neurodegenerative diseases.

The synthetic methods for producing L-Valine, N-methyl-, methyl ester have also been optimized over the years. Modern synthetic routes often involve efficient and scalable processes that minimize by-products and maximize yield. These advancements have made it easier for researchers and manufacturers to produce this compound on a larger scale, facilitating its use in both academic and industrial settings.

In addition to its applications in drug development, L-Valine, N-methyl-, methyl ester has been studied for its potential use in diagnostic tools and analytical methods. Its unique chemical properties make it suitable for use as a reference standard or internal standard in chromatographic analyses. This can help improve the accuracy and reliability of analytical results, which is crucial in quality control processes for pharmaceutical products.

The safety profile of L-Valine, N-methyl-, methyl ester is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when used within appropriate concentrations. These findings support its potential for safe use in various medical applications.

In conclusion, L-Valine, N-methyl-, methyl ester (CAS No. 35016-37-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it valuable for developing novel drugs, optimizing peptide synthesis, and enhancing analytical methods. Ongoing research continues to uncover new applications and improve our understanding of this important compound.